Cas no 60759-06-0 ( )

• Product Name: &nbsp
• CAS No: 60759-06-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 953473
• PubChem ID: 24701723
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXYPHENOXY)ETHANETHIOAMIDE
• (2-methoxy-phenoxy)-thioacetic acid amide
• (2-Methoxy-phenoxy)-thioessigsaeure-amid
• 2-(1-CYCLOPROPYL-ETHYL)-2H-PYRAZOL-3-YLAMINE
• C-(2-Methoxy-phenoxy)-thioacetamid
• 60759-06-0
• DB-291666
• (2-Methoxyphenoxy)ethanethioamide
• DTXSID80640862
• AKOS000184567
• 2-(2-Methoxyphenoxy)thioacetamide
•  

• Inchi： 1S/C9H11NO2S/c1-11-7-4-2-3-5-8(7)12-6-9(10)13/h2-5H,6H2,1H3,(H2,10,13)
• InChI Key： OEYLSPQAVVFYMJ-UHFFFAOYSA-N
• SMILES： S=C(COC1C=CC=CC=1OC)N

Computed Properties

• Exact Mass: 197.05100
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 327.579°C at 760 mmHg
• Flash Point: 151.915°C
• Refractive Index: 1.593
• PSA: 76.57000
• LogP: 2.06040